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UniCarb-DB Technical Support Center

This technical support center provides troubleshooting guidance and answers to frequently
asked questions for researchers, scientists, and drug development professionals using the
UniCarb-DB database.

Frequently Asked Questions (FAQs) &
Troubleshooting

Q1: I'm having trouble downloading data from the UniCarb-DB website. What should | do?

Al: Download issues can arise from several factors. Here is a step-by-step troubleshooting
guide:

¢ Check the UniCarb-DB Downloads Page: First, ensure you are using the official downloads
page on the UniCarb-DB website or its host, the SIB Swiss Institute of Bioinformatics's
Expasy server.[1] Data is available in multiple formats.
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o Try a Different Format: UniCarb-DB provides data in various formats, including zip, tar, Msp,
and NIST.[2] If you have trouble with one format, try another.

o Check Your Internet Connection: Large database files require a stable internet connection.[3]
Interrupted connections can lead to corrupted or incomplete downloads. If you are
downloading a large file, consider using a download manager that can resume interrupted
downloads.[4]

o Browser Issues: Sometimes, browser settings or extensions can interfere with file
downloads. Try the following:

o Clear your browser's cache and cookies.
o Disable any ad-blockers or script-blocking extensions temporarily.
o Try a different web browser to see if the issue persists.

o Firewall and Antivirus Software: Security software can sometimes block file downloads from
unfamiliar sources.[5] Check your firewall and antivirus settings to ensure they are not
interfering with the download. You may need to temporarily disable them or add the
UniCarb-DB website to a list of trusted sites.

o Contact UniCarb-DB Support: If you have tried all the above steps and are still unable to
download the data, please contact the UniCarb-DB team directly for assistance. Contact
information can be found on the "About" page of the UniCarb-DB website.[6]

Q2: I've downloaded a data file, but | can't open or import it into my software (e.g.,
GlycoWorkbench). What could be the problem?

A2: This is likely an issue with file integrity or format compatibility.

 Verify File Integrity: The downloaded file may be corrupt. Compare the size of your
downloaded file with the size indicated on the UniCarb-DB website, if available. Try
downloading the file again.

o Check Software Compatibility: Ensure that the software you are using supports the file
format you downloaded. UniCarb-DB provides data in formats compatible with tools like
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GlycoWorkbench.[2][7] Refer to your software's documentation for instructions on how to
import data from UniCarb-DB.

 File Extraction: If you downloaded a compressed file (e.g., .zip or .tar), make sure you have
extracted its contents fully before trying to import them into your software.

Q3: Are there different versions of the UniCarb-DB data? How do | know | have the most
current version?

A3: UniCarb-DB is a curated database, and new data is added periodically.[8] The downloads
page should indicate the release date or version of the available files. It is good practice to
check the website for the latest version before starting a new analysis project.

Data Presentation

The downloadable UniCarb-DB library contains tandem mass spectrometry (MS/MS) fragment
data for N- and O-linked glycans. The data is available in several formats for use in various
software packages.
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Data Format File Extension(s)

Description

MSP .msp

A common format for mass
spectral libraries, compatible

with many analysis tools.

NIST Varies

Formatted for use with the
National Institute of Standards
and Technology (NIST) mass

spectral search program.[2]

GlycoWorkbench .gwp

The native format for the
GlycoWorkbench software, a
tool for the annotation of
glycan structures and MS/MS
spectra.[2][9]

Compressed Archives .Zip, .tar

These are compressed
archives containing the data
files in one of the above

formats.

Excel Spreadsheet Xlsx

Provides a tabular summary of
the data.

Experimental Protocols

Protocol: Glycomic Analysis using LC-MS/MS and UniCarb-DB

This protocol outlines a general workflow for the analysis of N-glycans from a biological

sample, followed by data comparison with the UniCarb-DB library.

1. Sample Preparation and Glycan Release:

graphitized carbon column.

Proteins are extracted from the biological sample (e.g., serum, cell lysate).
N-glycans are released from the proteins enzymatically, typically using PNGase F.
The released glycans are then purified, often using solid-phase extraction (SPE) with a
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2. LC-MS/MS Analysis:

e The purified glycans are separated by liquid chromatography (LC), often using a porous
graphitized carbon (PGC) column, which is effective for resolving glycan isomers.

e The separated glycans are then analyzed by tandem mass spectrometry (MS/MS) to
generate fragmentation spectra.[10]

3. Data Processing and Analysis:

e The raw LC-MS/MS data is processed using software to identify peaks and generate a list of
precursor and fragment ions.

» This experimental data is then compared against the UniCarb-DB spectral library to identify
and annotate the glycans in the sample.[11] Software such as SimGlycan can be used for
this purpose.[12]

4. Structural Elucidation and Reporting:

e The comparison with UniCarb-DB aids in the structural elucidation of the unknown glycans
in the sample.

e Results should be reported following the MIRAGE (Minimum Information Required for A
Glycomics Experiment) guidelines.[8]
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Caption: Experimental workflow for glycomic analysis using LC-MS/MS and UniCarb-DB.
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Caption: Overview of the N-glycan biosynthesis pathway.[13]
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Caption: Simplified O-glycan biosynthesis pathway showing core structure formation.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. UniCarb-DB - SIB Swiss Institute of Bioinformatics [expasy.org]
¢ 2. UniCarb-DB [unicarb-db.expasy.org]
¢ 3. Downloading Large Files? You Must Use This Trick To Never Fail | TopTrix [toptrix.net]

¢ 4. Since Updating to Windows 10, downloads of large files are always interupted, regardless
of browser. - Microsoft Q&A [learn.microsoft.com]

¢ 5. Issue with Downloading Large Files - Google Drive Community [support.google.com]
¢ 6. About UniCarb-DB [unicarb-db.expasy.org]

e 7.researchgate.net [researchgate.net]

¢ 8. UniCarb-DB - Wikipedia [en.wikipedia.org]

¢ 9. UniCarb-DR [unicarb-dr.glycosmos.org]

¢ 10. UniCarb-DB: a database resource for glycomic discovery - PubMed
[pubmed.ncbi.nim.nih.gov]

e 11. UniCarb-DB: An MS/MS Experimental Glycomic Fragmentation Database - PubMed
[pubmed.ncbi.nlm.nih.gov]

e 12. m.youtube.com [m.youtube.com]
e 13. N-linked glycosylation - Wikipedia [en.wikipedia.org]

e 14. Core Structures of O-Glycans: Key Enzymes and Biosynthesis Pathways - Creative
Proteomics [creative-proteomics.com]

¢ To cite this document: BenchChem. [Troubleshooting UniCarb-DB data download issues].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13778978/docs#troubleshooting-unicarb-db-data-
download-issues]

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.creative-proteomics.com/resource/core-structures-o-glycans-key-enzymes-biosynthesis-pathways.htm
https://www.benchchem.com/product/b13778978?utm_src=pdf-custom-synthesis#bc-rfq
https://www.expasy.org/resources/unicarb-db
https://unicarb-db.expasy.org/
https://www.toptrix.net/2015/07/never-loose-download-of-large-files.html
https://learn.microsoft.com/en-us/answers/questions/3967745/since-updating-to-windows-10-downloads-of-large-fi
https://learn.microsoft.com/en-us/answers/questions/3967745/since-updating-to-windows-10-downloads-of-large-fi
https://support.google.com/drive/thread/204388841/issue-with-downloading-large-files?hl=en
https://unicarb-db.expasy.org/about
https://www.researchgate.net/publication/382217918_UniCarb-DB_An_MSMS_Experimental_Glycomic_Fragmentation_Database
https://en.wikipedia.org/wiki/UniCarb-DB
https://unicarb-dr.glycosmos.org/
https://pubmed.ncbi.nlm.nih.gov/21398669/
https://pubmed.ncbi.nlm.nih.gov/21398669/
https://pubmed.ncbi.nlm.nih.gov/38995537/
https://pubmed.ncbi.nlm.nih.gov/38995537/
https://m.youtube.com/watch?v=ZczpxE4iv3c
https://en.wikipedia.org/wiki/N-linked_glycosylation
https://www.creative-proteomics.com/resource/core-structures-o-glycans-key-enzymes-biosynthesis-pathways.htm
https://www.creative-proteomics.com/resource/core-structures-o-glycans-key-enzymes-biosynthesis-pathways.htm
https://www.benchchem.com/product/b13778978/docs#troubleshooting-unicarb-db-data-download-issues
https://www.benchchem.com/product/b13778978/docs#troubleshooting-unicarb-db-data-download-issues
https://www.benchchem.com/product/b13778978/docs#troubleshooting-unicarb-db-data-download-issues
https://www.benchchem.com/product/b13778978/docs#troubleshooting-unicarb-db-data-download-issues
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13778978?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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